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Compound of Interest

Compound Name: DL-Isoleucine-d10

Cat. No.: B8084155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

application of DL-Isoleucine-d10. The information is compiled from various Safety Data

Sheets (SDS) and scientific literature to ensure a thorough understanding for researchers,

scientists, and professionals in drug development.

Chemical Identification and Physical Properties
DL-Isoleucine-d10 is a deuterated form of the essential amino acid DL-Isoleucine. The stable,

non-radioactive isotopes of deuterium make it an ideal internal standard for quantitative

analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry

(GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS)[1].

Table 1: Chemical Identifiers for DL-Isoleucine-d10
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Identifier Value

Chemical Name DL-2-Amino-3-methylpentanoic acid-d10

Synonyms
Isoleucine-d10, 2-Amino-3-methylpentanoic

Acid-d10

CAS Number 29909-02-2[2][3]

Molecular Formula C₆H₃D₁₀NO₂[2][3]

Molecular Weight 141.23 g/mol [4]

Table 2: Physical and Chemical Properties of DL-Isoleucine and its Isotopologues

Property Value Source

Appearance
White to off-white crystalline

powder or solid
[5][6]

Odor Odorless [6]

Melting Point 210 °C (DL-Isoleucine) [7]

Decomposition Temperature 288 - 292 °C (L-Isoleucine)

Solubility

Slightly soluble in water

(sonicated)[3]. Soluble in 0.26

mM phosphate buffer (pH 7.1)

and propylene glycol (L-

Isoleucine)[8].

[3][8]

logP (Octanol/Water Partition

Coefficient)
-1.7 (L-Isoleucine)

Stability

Stable under normal

conditions. May be light-

sensitive.[5][6]

[5][6]

Hazard Identification and Safety Precautions
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According to the available Safety Data Sheets, DL-Isoleucine-d10 is not classified as a

hazardous substance or mixture[2]. However, as with any chemical, it should be handled with

care in a laboratory setting.

General Precautions:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Use in a well-ventilated area.

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Table 3: Hazard Statements and Precautionary Measures

Hazard Statement

GHS Classification Not a hazardous substance or mixture[2].

Potential Health Effects

May cause eye, skin, and respiratory tract

irritation upon direct contact or inhalation of

dust[5].

First Aid - Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention[2].

First Aid - Skin Contact
Rinse skin with plenty of water. Remove

contaminated clothing[2].

First Aid - Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical

attention[2].

First Aid - Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Seek medical attention[2].
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Toxicological Information
Toxicological data for the deuterated form, DL-Isoleucine-d10, is not readily available. The

data presented below is for the non-deuterated L-Isoleucine and should be used as a reference

for assessing potential toxicity.

Table 4: Acute Toxicity Data for L-Isoleucine

Test Species Route Value Source

LD50 Rat Oral > 2,000 mg/kg [9][10]

LD50 Rat Intraperitoneal 6,822 mg/kg [9][11]

LC50 Rat Inhalation
> 5.410 mg/m³ (4

h)
[5][10]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, NTP, or

OSHA.

Germ Cell Mutagenicity: Not classified as a germ cell mutagen[10].

Reproductive Toxicity: Not classified as a reproductive toxicant[10].

Handling, Storage, and Disposal
Handling:

No special handling procedures are required beyond standard laboratory practices.

Avoid formation of dust and aerosols.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is -20°C for long-term stability[12].
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Protect from light and moisture.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Contaminated packaging should be disposed of as unused product.

Experimental Protocols and Applications
DL-Isoleucine-d10 is primarily used as an internal standard in mass spectrometry-based

quantitative analysis of isoleucine in various biological samples[1][3]. The use of a stable

isotope-labeled internal standard is crucial for correcting for variability during sample

preparation and analysis, thereby improving the accuracy and reproducibility of the results[13].

General Protocol for Amino Acid Analysis using a
Deuterated Internal Standard
The following is a generalized workflow for the quantification of amino acids in a biological

matrix (e.g., plasma, tissue homogenate) using DL-Isoleucine-d10 as an internal standard.

Experimental Workflow for Amino Acid Quantification
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Experimental Workflow: Amino Acid Analysis with Internal Standard

Sample Preparation

LC-MS/MS Analysis

Data Analysis

Biological Sample
(e.g., Plasma, Tissue)

Add DL-Isoleucine-d10
(Internal Standard)

Protein Hydrolysis
(e.g., 6M HCl, 110°C, 24h)

Derivatization
(Optional, for improved chromatography)

LC Separation

MS/MS Detection

Quantification
(Ratio of Analyte to Internal Standard)

Final Concentration
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Caption: A typical workflow for quantitative amino acid analysis using a deuterated internal

standard.

Methodology Details:

Sample Collection and Storage: Collect biological samples and store them appropriately

(e.g., -80°C) to prevent degradation of amino acids.

Addition of Internal Standard: A known amount of DL-Isoleucine-d10 is spiked into each

sample, calibrator, and quality control sample at the beginning of the sample preparation

process[13].

Protein Precipitation and Hydrolysis: For total amino acid analysis, proteins are typically

precipitated and then hydrolyzed to release individual amino acids. A common method is

acid hydrolysis using 6 M HCl at 110°C for 24 hours[14].

Derivatization (Optional): To improve chromatographic separation and detection sensitivity,

amino acids can be derivatized. Common derivatizing agents include o-phthalaldehyde

(OPA) and AccQ-Tag™[14].

LC-MS/MS Analysis: The prepared samples are injected into an LC-MS/MS system. The

liquid chromatography (LC) step separates the amino acids, and the tandem mass

spectrometry (MS/MS) step detects and quantifies the analyte (isoleucine) and the internal

standard (DL-Isoleucine-d10) based on their specific mass-to-charge ratios.

Quantification: The concentration of isoleucine in the sample is determined by calculating the

peak area ratio of the analyte to the internal standard and comparing it to a calibration curve

prepared with known concentrations of isoleucine and the internal standard[15].

Metabolic Pathway of Isoleucine
Isoleucine is an essential branched-chain amino acid (BCAA) that plays a crucial role in protein

synthesis and energy metabolism[16]. Understanding its metabolic pathway is important for

researchers in drug development and metabolic studies.

Isoleucine Catabolic Pathway
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Caption: The catabolic pathway of isoleucine, leading to the production of acetyl-CoA and

succinyl-CoA.

The catabolism of isoleucine, like other BCAAs, is initiated by two common enzymatic steps:

transamination by branched-chain amino acid aminotransferase (BCAT) and oxidative

decarboxylation by the branched-chain α-keto acid dehydrogenase (BCKDH) complex[16][17].

The subsequent pathway is specific to isoleucine and ultimately yields acetyl-CoA and

propionyl-CoA. Propionyl-CoA is then converted to succinyl-CoA. Both acetyl-CoA and

succinyl-CoA can enter the tricarboxylic acid (TCA) cycle for energy production, making

isoleucine both a ketogenic and a glucogenic amino acid[18].

This in-depth guide provides essential safety and technical information for the handling and use

of DL-Isoleucine-d10. By understanding its properties, hazards, and applications, researchers

can ensure its safe and effective use in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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